Cas no 1240313-97-6 (3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide)

• Product Name: 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide
• CAS No: 1240313-97-6
• MF: C₁₉H₂₂N₆O₂S
• MW: 398.481981754303
• CID: 5892321
• PubChem ID: 75118071
• Update Time: 2025-10-29

3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]-1H-pyrazole-4-sulfonamide
• 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide
• 3,5-dimethyl-N-[4-(6-pyrrolidin-1-ylpyridazin-3-yl)phenyl]pyrazolidine-4-sulfonamide
• 1240313-97-6

• Inchi： 1S/C19H22N6O2S/c1-13-19(14(2)21-20-13)28(26,27)24-16-7-5-15(6-8-16)17-9-10-18(23-22-17)25-11-3-4-12-25/h5-10,24H,3-4,11-12H2,1-2H3,(H,20,21)
• InChI Key： RDXLBLBHURZXSU-UHFFFAOYSA-N
• SMILES： N1C(C)=C(S(NC2=CC=C(C3=NN=C(N4CCCC4)C=C3)C=C2)(=O)=O)C(C)=N1

Computed Properties

• Exact Mass: 402.18379527g/mol
• Monoisotopic Mass: 402.18379527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Additional information on 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide

Introduction to 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide and Its Significance in Modern Chemical Biology

3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide, with the CAS number 1240313-97-6, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The compound's unique chemical composition, featuring a sulfonamide moiety linked to a pyrazole core and an extended phenyl-pyridazine scaffold, positions it as a promising candidate for further exploration in various biological assays.

The structural complexity of 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide is not merely a matter of academic curiosity but also a strategic asset in the pursuit of novel therapeutic agents. The presence of multiple heterocyclic rings—specifically pyrrolidin-1-yl and pyridazin-3-yl groups—enhances its molecular diversity, which is often correlated with improved binding affinity and selectivity towards biological targets. This feature is particularly relevant in the context of developing small-molecule inhibitors for enzymes and receptors involved in critical biological pathways.

In recent years, there has been a surge in research focused on identifying molecules that can modulate the activity of kinases, which are pivotal enzymes in many cellular processes. The pyrazole scaffold in 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide bears a strong resemblance to known kinase inhibitors, suggesting that it may exhibit inhibitory activity against certain kinases. This hypothesis is supported by preliminary computational studies that have modeled its interaction with protein targets, indicating potential binding pockets for kinase inhibition. Such interactions could lead to the development of novel therapeutic strategies for diseases associated with aberrant kinase activity.

The sulfonamide group is another key feature of this compound that warrants detailed discussion. Sulfonamides are well-known for their broad spectrum of biological activities and have been incorporated into numerous drugs over the years. Their ability to act as pharmacophores stems from their capacity to form hydrogen bonds and engage in hydrophobic interactions with biological targets. In the case of 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide, the sulfonamide moiety is strategically positioned to interact with polar residues on protein surfaces, thereby enhancing its binding affinity. This positioning could be particularly advantageous when designing molecules targeting protein-protein interactions or when aiming to modulate enzyme conformation.

Moreover, the phenyl-pyridazine moiety extending from the sulfonamide group adds another layer of complexity to this compound's structure. Pyridazines have been extensively studied for their role as bioactive scaffolds in medicinal chemistry due to their ability to engage with various biological targets through multiple interaction modes. The phenyl ring further enhances the hydrophobic character of the molecule, which can be beneficial for membrane permeability—a critical factor for drug-like properties. Together, these structural elements contribute to the overall pharmacological profile of 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide, making it a compelling candidate for further investigation.

Recent advancements in drug discovery technologies have enabled more efficient screening and optimization processes for novel compounds like 1240313-97-6. High-throughput screening (HTS) combined with structure-based drug design (SBDD) has allowed researchers to rapidly assess the biological activity of large libraries of compounds. In this context, 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-yl)pyridazin-3-yl]phenyl}-1H-pyrazole-4-sulfonamide has been subjected to various assays aimed at identifying its potential therapeutic applications. Initial results from these assays have shown promising activity against certain cancer cell lines and inflammatory pathways, suggesting that further optimization could yield potent therapeutic agents.

The synthesis of 1240313-97-6 presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such intricate molecules. Techniques such as multi-step organic synthesis combined with catalytic transformations have allowed chemists to assemble complex scaffolds with high precision. Additionally, computational tools have been instrumental in predicting reaction outcomes and optimizing synthetic routes, thereby reducing experimental trial-and-error.

The potential applications of 3,5-dimethyl-N-{4-[6-(pyrrolidin-1-y l)pyridazin - 3 - yl]phen yl} - 1 H - pyraz ole - 4 - sul fon amide extend beyond oncology and inflammation; it may also find utility in treating neurological disorders or infectious diseases. The compound's ability to modulate kinase activity could be particularly relevant for neurodegenerative diseases where aberrant signaling has been implicated. Furthermore, its structural features might allow it to interact with viral proteases or other essential enzymes involved in pathogenic processes.

In conclusion,1240313 - 97 - 6 represents a structurally fascinating molecule with significant potential in chemical biology and pharmaceutical research。 Its intricate framework， featuring multiple heterocyclic rings and functional groups， positions it as a promising candidate for further exploration。 The sulfonamide moiety， pyrazole core， and phenyl - pyridazine scaffold collectively contribute to its unique pharmacological profile， making it an attractive target for drug discovery efforts。 As research continues to uncover new applications for this compound， it is likely that 3， 5 - dimethyl - N - { 4 - [ 6 - ( py rrol idin - 1 - y l ) p y rid azin e - 3 - y l ] ph en y l } - 1 H - p y ra z ole - 4 - sul fon am ide will play an important role in shaping the future landscape of therapeutic development。